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An In-depth Technical Guide to 2,3,4-Trihydroxybenzophenone-d5: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental methodologies for 2,3,4-Trihydroxybenzophenone-d5. This
isotopically labeled compound is a critical tool in analytical and research settings, particularly
for studies involving its non-labeled analogue, a known UV filter and metabolite.

Chemical Structure and Identification

2,3,4-Trihydroxybenzophenone-d5 is a deuterated isotopologue of 2,3,4-
Trihydroxybenzophenone. The deuterium atoms are located on the phenyl ring that is not
substituted with the hydroxyl groups, providing a distinct mass difference for use in mass
spectrometry-based applications.

o Chemical Name: (2,3,4,5,6-pentadeuteriophenyl)-(2,3,4-trihydroxyphenyl)methanone[1]

e Synonyms: Gallobenzophenone-d5, Alizarine Yellow A-d5[2]
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* Isotopic Enrichment: 298 atom % D[1][2]

Below is the 2D chemical structure of 2,3,4-Trihydroxybenzophenone-d5:

Caption: 2D Structure of 2,3,4-Trihydroxybenzophenone-d5.

Physicochemical Properties

The key physicochemical properties of 2,3,4-Trihydroxybenzophenone-d5 are summarized in

the table below. Data for the non-deuterated analogue is included for comparison where

available.
Value (Non-
Property Value (Deuterated) Reference(s)
deuterated)
Molecular Formula C13HsDs04 C13H1004 [3114115]
Molecular Weight 235.25 g/mol 230.22 g/mol [21[31[41[5]
Pale Yellow to Yellow
Appearance ) Yellow Powder/Crystal  [6][7]
Solid
Melting Point 140 - 141 °C 139 - 141 °C [5][6][71[8]
N _ _ 439.7 +45.0 °C
Boiling Point Not available ) [51[71I8]
(Predicted)
- DMSO (Slightly),
Solubility Ethanol: soluble 2% [61[7181[9]

Methanol (Slightly)

Storage Conditions

-20°C Freezer, Under

inert atmosphere

Room Temperature,

Sealed in dry

[416](8]

InChl Key

HTONYBBTZSBWKL-
UHFFFAOYSA-N

HTONYBBTZSBWKL-
UHFFFAOYSA-N

[8]1°]

SMILES (Isotopic)

[2H]clc([2H])c([2H])c(
C(=0)c2ccc(0)c(O)c2
O)c([2H])c1[2H]

Oclcee(c(0)cl0)C(=
O)c2ccecc?

[1]9]

Experimental Protocols
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Synthesis of 2,3,4-Trihydroxybenzophenone

While a specific protocol for the deuterated form is not publicly detailed, a general synthesis for
the non-deuterated analogue involves the Friedel-Crafts acylation of pyrogallol.[10] To produce
the d5 analogue, a deuterated reactant such as benzoyl-d5 chloride would be used.

Objective: To synthesize 2,3,4-Trihydroxybenzophenone via catalytic acylation.

Materials:

Pyrogallol

Benzotrichloride (PhCCls) or Benzoyl-d5 Chloride for the deuterated version

Catalyst (e.g., ZnClz, AICIs, or SOCI2)[10]

Binary Solvent: Aromatic hydrocarbon and water[10]

Methodology:

e Dissolve pyrogallol in the binary solvent system within a reaction vessel.

e Add the catalyst (e.g., ZnCl2) to the mixture.

» Slowly add Benzotrichloride (or its deuterated equivalent) to the reaction mixture.

e The reaction is carried out with stirring, and influences of temperature and time are
monitored to optimize yield.

» Upon completion, the product is isolated, purified (e.g., by recrystallization), and
characterized.

e This method has reported yields of 80-87% for the non-deuterated product.[10]
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Caption: Synthesis workflow for 2,3,4-Trihydroxybenzophenone-d5.

Analytical Quantification in Environmental Samples

2,3,4-Trihydroxybenzophenone has been quantified in seawater samples using a dispersive
liquid-liquid microextraction (DLLME) method followed by gas chromatography-mass
spectrometry (GC-MS).[8][9] The deuterated standard is ideal for use as an internal standard in
this workflow to correct for matrix effects and extraction inefficiencies.

Objective: To quantify 2,3,4-Trihydroxybenzophenone in seawater.
Methodology:

o Sample Preparation: A seawater sample is collected. 2,3,4-Trihydroxybenzophenone-d5 is
spiked into the sample as an internal standard.

o DLLME: An appropriate extraction solvent (e.g., chlorobenzene) and a disperser solvent
(e.g., acetone) are rapidly injected into the aqueous sample. This forms a cloudy solution.
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e Phase Separation: The mixture is centrifuged, causing the fine droplets of the extraction
solvent containing the analyte to sediment at the bottom of the conical tube.

e Analysis: A small volume of the sedimented phase is collected with a microsyringe and
injected into the GC-MS system.

» Quantification: The concentration of the native analyte is determined by comparing its peak
area to that of the deuterated internal standard.
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Caption: Analytical workflow for quantifying 2,3,4-THBP.

Biological Context and Signaling Pathways

2,3,4-Trihydroxybenzophenone (THB) is a known human and rat metabolite of the widely used
sunscreen agent Benzophenone-3 (BP-3, also known as Oxybenzone).[5][11] The metabolic
pathway primarily involves O-dealkylation.[11] The estrogenic activity of 2,3,4-
trihydroxybenzophenone has also been evaluated.[8][9]
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Caption: Metabolic pathway of Benzophenone-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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